N-butyl-3,3-dimethyl-3,4-dihydro-9-acridinamine hydrochloride

• IUPAC Name: N-butyl-3,3-dimethyl-4H-acridin-9-amine;hydrochloride
• InChI: InChI=1S/C19H24N2.ClH/c1-4-5-12-20-18-14-8-6-7-9-16(14)21-17-13-19(2,3)11-10-15(17)18;/h6-11H,4-5,12-13H2,1-3H3,(H,20,21);1H
• InChI Key: BNECTSBHHFQRIH-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC1=C2C=CC(CC2=NC3=CC=CC=C31)(C)C.Cl
• Molecular Formula: C19H25ClN2
• Molecular Weight: 316.9 g/mol

Description

N-butyl-3,3-dimethyl-3,4-dihydro-9-acridinamine hydrochloride (BDA) is a synthetic compound that belongs to the acridine family. It has been widely used in scientific research due to its unique properties, including its ability to bind to DNA and RNA molecules.

Scientific Research Applications

N-butyl-3,3-dimethyl-3,4-dihydro-9-acridinamine hydrochloride has been extensively used in scientific research as a fluorescent probe to study DNA and RNA interactions. It has been shown to selectively bind to double-stranded DNA and RNA, with high affinity and specificity. N-butyl-3,3-dimethyl-3,4-dihydro-9-acridinamine hydrochloride has also been used to study the conformational changes of nucleic acids and their interactions with proteins.

Mechanism of Action

The mechanism of action of N-butyl-3,3-dimethyl-3,4-dihydro-9-acridinamine hydrochloride involves intercalation between base pairs of DNA and RNA. This intercalation results in a change in the fluorescence properties of N-butyl-3,3-dimethyl-3,4-dihydro-9-acridinamine hydrochloride, which can be used to monitor changes in DNA and RNA structure and interactions. N-butyl-3,3-dimethyl-3,4-dihydro-9-acridinamine hydrochloride has been shown to preferentially bind to GC-rich regions of DNA and RNA.
Biochemical and Physiological Effects
N-butyl-3,3-dimethyl-3,4-dihydro-9-acridinamine hydrochloride has been shown to have minimal toxicity and does not interfere with DNA replication or transcription. It has been used in vitro to study DNA and RNA interactions and has also been used in vivo to study gene expression. N-butyl-3,3-dimethyl-3,4-dihydro-9-acridinamine hydrochloride has been shown to be cell-permeable and can be used to study DNA and RNA interactions in live cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-butyl-3,3-dimethyl-3,4-dihydro-9-acridinamine hydrochloride in lab experiments is its high specificity and selectivity for DNA and RNA. It can be used to study the conformational changes of nucleic acids and their interactions with proteins. Another advantage is its low toxicity and lack of interference with DNA replication and transcription. However, one limitation of using N-butyl-3,3-dimethyl-3,4-dihydro-9-acridinamine hydrochloride is its relatively low fluorescence quantum yield, which can limit its sensitivity in certain experiments.

Future Directions

There are several future directions for research involving N-butyl-3,3-dimethyl-3,4-dihydro-9-acridinamine hydrochloride. One area of interest is the development of new fluorescent probes based on the acridine scaffold. These probes could have improved fluorescence properties and selectivity for DNA and RNA. Another area of interest is the development of N-butyl-3,3-dimethyl-3,4-dihydro-9-acridinamine hydrochloride-based therapeutics for the treatment of cancer and other diseases. N-butyl-3,3-dimethyl-3,4-dihydro-9-acridinamine hydrochloride has been shown to have anticancer activity in vitro and could be developed into a novel chemotherapeutic agent. Finally, N-butyl-3,3-dimethyl-3,4-dihydro-9-acridinamine hydrochloride could be used in the development of new diagnostic tools for the detection of DNA and RNA biomarkers in diseases such as cancer.

Synthesis Methods

N-butyl-3,3-dimethyl-3,4-dihydro-9-acridinamine hydrochloride can be synthesized through a series of chemical reactions. The starting material is 9-aminoacridine, which is reacted with butyraldehyde to form a Schiff base. The Schiff base is then reduced with sodium borohydride to obtain N-butyl-3,3-dimethyl-3,4-dihydro-9-acridinamine hydrochloride. The final product is obtained as a hydrochloride salt.